Cas no 2228436-80-2 (5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine)

• Product Name: 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine
• CAS No: 2228436-80-2
• MF: C₁₁H₁₄BrN₃O
• MW: 284.152361392975
• CID: 6000705
• PubChem ID: 165645249
• Update Time: 2025-05-23

5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine
• 2228436-80-2
• EN300-1916800

• Inchi： 1S/C11H14BrN3O/c12-9-6-14-10(7-1-2-7)15-11(9)16-8-3-4-13-5-8/h6-8,13H,1-5H2
• InChI Key： WCWTWNPMNKBWAI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1OC1CNCC1

Computed Properties

• Exact Mass: 283.03202g/mol
• Monoisotopic Mass: 283.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47Ų

Additional information on 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine

5-Bromo-2-Cyclopropyl-4-(Pyrrolidin-3-Yloxy)Pyrimidine: A Comprehensive Overview

The compound 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine (CAS No. 2228436-80-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this molecule incorporates several functional groups, including a bromine atom at position 5, a cyclopropyl group at position 2, and a pyrrolidin-3-yloxy group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anticancer agents. The bromine atom at position 5 plays a critical role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets. Additionally, the cyclopropyl group introduces steric hindrance, which can influence the molecule's conformation and binding affinity to specific receptors. The pyrrolidin-3-yloxy group adds a layer of complexity to the molecule's structure, potentially enhancing its solubility and bioavailability.

One of the most promising applications of 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine lies in its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By inhibiting specific kinases, this compound could potentially halt the progression of cancer cells. Recent research has demonstrated that pyrimidine derivatives with similar structural features exhibit potent inhibitory activity against key oncogenic kinases, making this compound a valuable candidate for further investigation.

The synthesis of 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically a pyrimidine derivative, which undergoes various transformations to introduce the desired substituents. The introduction of the bromine atom is achieved through electrophilic substitution reactions, while the cyclopropyl group is introduced via alkylation or coupling reactions. The pyrrolidin-3-yloxy group is added through nucleophilic substitution or coupling reactions, depending on the specific conditions used.

Despite its promising potential, further research is required to fully understand the biological activity and mechanism of action of 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine. Preclinical studies are currently underway to evaluate its efficacy in animal models of cancer and other diseases. These studies will provide critical insights into its pharmacokinetics, toxicity profile, and therapeutic potential.

In conclusion, 5-bromo-2-cyclopropyl-4-(pyrrolidin-3-yloxy)pyrimidine (CAS No. 2228436-80-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure and functional groups make it a versatile compound with potential applications in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging diseases facing humanity today.